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Introduction
(1-Methoxyethyl)benzene is an organic compound classified as an ether. Its structure consists

of a benzene ring substituted with a 1-methoxyethyl group. The term "racemic" indicates that it

is present as an equimolar mixture of its two stereoisomers, (R)-(1-Methoxyethyl)benzene
and (S)-(1-Methoxyethyl)benzene. For the purposes of molecular weight calculation, the

stereochemistry is irrelevant as both enantiomers possess the identical chemical formula and

thus the same mass. This document outlines the precise calculation of this compound's

molecular weight based on its elemental composition and the standard atomic weights as

defined by the International Union of Pure and Applied Chemistry (IUPAC).

Elemental Composition and Formula
The chemical structure of (1-Methoxyethyl)benzene leads to the molecular formula C₉H₁₂O.

[1][2][3][4] This formula is derived by summing the constituent atoms:

Carbon (C): 6 atoms in the benzene ring, 2 in the ethyl group, and 1 in the methoxy group,

totaling 9 atoms.

Hydrogen (H): 5 atoms on the benzene ring, 1 on the chiral carbon, 3 on the terminal methyl

group, and 3 on the methoxy group, totaling 12 atoms.
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Oxygen (O): 1 atom in the methoxy group.

Calculation of Molecular Weight
The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule. The

calculation utilizes the standard atomic weights provided by IUPAC.

The standard atomic weights for the constituent elements are presented below. For elements

with a range of natural isotopic abundance, the conventional value is used for this calculation.

Element Symbol Count
Standard
Atomic Weight
( g/mol )

Source

Carbon C 9 12.011 [5][6][7][8]

Hydrogen H 12 1.008 [6][9][10][11]

Oxygen O 1 15.999 [5][6][12][13]

The molecular weight is calculated as follows: MW = (9 × A_r(C)) + (12 × A_r(H)) + (1 × A_r(O))

MW = (9 × 12.011) + (12 × 1.008) + (1 × 15.999) MW = 108.099 + 12.096 + 15.999 MW =

136.194 g/mol

This calculated value is consistent with published data for (1-Methoxyethyl)benzene.[1][3][4]

[14][15]

Component Calculation Subtotal ( g/mol )

Carbon (C₉) 9 × 12.011 108.099

Hydrogen (H₁₂) 12 × 1.008 12.096

Oxygen (O₁) 1 × 15.999 15.999

Total Molecular Weight 136.194

Logical Workflow for Calculation
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The relationship between the elemental components and the final molecular weight can be

visualized as a straightforward summation workflow.

Carbon (C)
Formula Count: 9

Atomic Weight: 12.011

Total Mass of C
108.099

Hydrogen (H)
Formula Count: 12

Atomic Weight: 1.008

Total Mass of H
12.096

Oxygen (O)
Formula Count: 1

Atomic Weight: 15.999

Total Mass of O
15.999

Molecular Weight of C₉H₁₂O
136.194 g/mol

Click to download full resolution via product page

Caption: Workflow for molecular weight determination.

Experimental Protocols
Not applicable. The determination of molecular weight from a chemical formula is a theoretical

calculation based on internationally accepted standard atomic weights. It does not require an

experimental protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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